Cas no 1256836-67-5 (2H-Pyrido[3,2-b]-1,4-oxazine-7-carboxylic acid, 3,4-dihydro-3-oxo-)

• Product Name: 2H-Pyrido[3,2-b]-1,4-oxazine-7-carboxylic acid, 3,4-dihydro-3-oxo-
• CAS No: 1256836-67-5
• MF: C₈H₆N₂O₄
• MW: 194.144241809845
• CID: 5231836
• Update Time: 2025-06-13

2H-Pyrido[3,2-b]-1,4-oxazine-7-carboxylic acid, 3,4-dihydro-3-oxo- Chemical and Physical Properties

Names and Identifiers

• Z1255422601
• 3-oxo-2H,3H,4H-pyrido[3,2-b][1,4]oxazine-7-carboxylic acid
• 3-oxo-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine-7-carboxylic acid
• 2H-Pyrido[3,2-b]-1,4-oxazine-7-carboxylic acid, 3,4-dihydro-3-oxo-

• Inchi： 1S/C8H6N2O4/c11-6-3-14-5-1-4(8(12)13)2-9-7(5)10-6/h1-2H,3H2,(H,12,13)(H,9,10,11)
• InChI Key： VCGDVLPYTFZHGH-UHFFFAOYSA-N
• SMILES： O1CC(NC2C1=CC(C(=O)O)=CN=2)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 268
• XLogP3: -0.3
• Topological Polar Surface Area: 88.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2H-Pyrido[3,2-b]-1,4-oxazine-7-carboxylic acid, 3,4-dihydro-3-oxo-

Comprehensive Overview of 2H-Pyrido[3,2-b]-1,4-oxazine-7-carboxylic acid, 3,4-dihydro-3-oxo- (CAS No. 1256836-67-5)

The compound 2H-Pyrido[3,2-b]-1,4-oxazine-7-carboxylic acid, 3,4-dihydro-3-oxo- (CAS No. 1256836-67-5) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This pyrido-oxazine derivative features a fused bicyclic system, combining a pyridine ring with a 1,4-oxazine moiety, which is further functionalized with a carboxylic acid group at the 7-position and a ketone at the 3-position. Such structural characteristics make it a valuable intermediate in the synthesis of bioactive molecules, particularly in drug discovery and development.

In recent years, the demand for novel heterocyclic compounds like 2H-Pyrido[3,2-b]-1,4-oxazine-7-carboxylic acid has surged, driven by the need for innovative therapeutic agents. Researchers are particularly interested in its potential as a scaffold for designing kinase inhibitors, anti-inflammatory agents, and antimicrobial compounds. The presence of both carboxylic acid and ketone functional groups allows for versatile chemical modifications, enabling the creation of derivatives with tailored biological activities. This adaptability aligns with current trends in precision medicine and structure-activity relationship (SAR) studies, which are hot topics in the scientific community.

From a synthetic chemistry perspective, the preparation of 3,4-dihydro-3-oxo-2H-Pyrido[3,2-b]-1,4-oxazine-7-carboxylic acid often involves multi-step reactions, including cyclization and oxidation processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to optimize its production, reflecting the growing emphasis on green chemistry and sustainable methodologies. These approaches not only improve yield and purity but also reduce environmental impact, addressing the increasing focus on green synthesis in the chemical industry.

The pharmacological potential of CAS No. 1256836-67-5 is another area of active investigation. Preliminary studies suggest that its core structure may interact with various biological targets, including enzymes and receptors involved in inflammatory pathways. This has led to its inclusion in high-throughput screening programs aimed at identifying new leads for treating chronic diseases. The compound's relevance to drug discovery is further highlighted by its compatibility with fragment-based drug design (FBDD), a cutting-edge strategy that accelerates the development of small-molecule therapeutics.

In addition to its pharmaceutical applications, 2H-Pyrido[3,2-b]-1,4-oxazine-7-carboxylic acid has also found use in material science. Its conjugated system and polar functional groups make it a candidate for developing organic semiconductors and fluorescent probes. This dual utility in both life sciences and materials research underscores its interdisciplinary importance, a trend increasingly sought after in modern scientific endeavors.

For researchers and industry professionals, understanding the physicochemical properties of 3,4-dihydro-3-oxo-2H-Pyrido[3,2-b]-1,4-oxazine-7-carboxylic acid is crucial. Its solubility, stability, and reactivity profiles are well-documented, facilitating its handling in laboratory settings. Moreover, the availability of detailed spectral data (NMR, IR, and MS) supports its characterization and quality control, ensuring reproducibility in experimental workflows.

As the scientific community continues to explore the applications of CAS No. 1256836-67-5, its role in advancing medicinal chemistry and material science is expected to grow. With ongoing research into its derivatives and analogs, this compound exemplifies the intersection of innovation and practicality, making it a subject of enduring interest. For those seeking to delve deeper, resources such as peer-reviewed journals and patent databases offer extensive insights into its synthesis and applications.